Cas no 2228606-03-7 ((2,6-dimethoxy-4-methylphenyl)hydrazine)

• Product Name: (2,6-dimethoxy-4-methylphenyl)hydrazine
• CAS No: 2228606-03-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6108432
• PubChem ID: 165613066
• Update Time: 2025-10-21

(2,6-dimethoxy-4-methylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethoxy-4-methylphenyl)hydrazine
• Hydrazine, (2,6-dimethoxy-4-methylphenyl)-
• 2228606-03-7
• EN300-1733836

• Inchi： 1S/C9H14N2O2/c1-6-4-7(12-2)9(11-10)8(5-6)13-3/h4-5,11H,10H2,1-3H3
• InChI Key： YCJYLNCZWZMNHQ-UHFFFAOYSA-N
• SMILES： N(C1=C(OC)C=C(C)C=C1OC)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 301.1±42.0 °C(Predicted)
• pka: 5.19±0.33(Predicted)

Additional information on (2,6-dimethoxy-4-methylphenyl)hydrazine

(2,6-dimethoxy-4-methylphenyl)hydrazine and Its Significance in Modern Chemical Research

(2,6-dimethoxy-4-methylphenyl)hydrazine (CAS No. 2228606-03-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique aromatic structure, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Its molecular formula, C₉H₁₄N₂O₂, underscores its complexity and potential utility in medicinal chemistry.

The structural motif of (2,6-dimethoxy-4-methylphenyl)hydrazine consists of a phenyl ring substituted with two methoxy groups at the 2- and 6-positions, along with a methyl group at the 4-position. This arrangement creates a highly reactive platform for further functionalization, making it a valuable building block in the development of novel therapeutic agents. The presence of hydrazine functional groups further enhances its reactivity, enabling participation in various chemical transformations such as condensation reactions, cyclization processes, and metal-catalyzed cross-coupling reactions.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of (2,6-dimethoxy-4-methylphenyl)hydrazine due to their potential biological activity. Researchers have explored its applications in the synthesis of compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have demonstrated that modifications of this scaffold can lead to molecules that exhibit significant inhibitory effects on specific enzymatic targets implicated in disease pathways.

One notable area of research involves the use of (2,6-dimethoxy-4-methylphenyl)hydrazine in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often dysregulated in cancerous tissues. By incorporating this compound into drug design strategies, scientists have been able to create potent inhibitors that selectively target aberrant kinases without affecting normal cellular processes. These efforts have led to promising candidates for clinical trials, highlighting the importance of (2,6-dimethoxy-4-methylphenyl)hydrazine as a pharmacophore.

The hydrazine moiety in (2,6-dimethoxy-4-methylphenyl)hydrazine also makes it a valuable precursor for heterocyclic compound synthesis. Heterocycles are essential components of many drugs and natural products due to their ability to mimic biological structures and interact with biological targets. Researchers have leveraged this compound to construct complex cyclic frameworks by employing cyclization reactions such as the Gewald reaction or condensation with carbonyl compounds. These methodologies have resulted in a diverse array of nitrogen-containing heterocycles with potential therapeutic applications.

The synthesis of (2,6-dimethoxy-4-methylphenyl)hydrazine itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences starting from readily available aromatic precursors like anisole derivatives. Advances in catalytic methods have enabled more efficient pathways, reducing the number of synthetic steps while improving overall efficiency. Such improvements are crucial for large-scale production and for minimizing environmental impact.

In addition to its pharmaceutical applications, (2,6-dimethoxy-4-methylphenyl)hydrazine has found utility in materials science and agrochemical research. Its ability to participate in polymerization reactions makes it a candidate for developing novel polymers with tailored properties. Similarly, its incorporation into agrochemical formulations has shown promise in enhancing the efficacy of certain pesticides by improving their binding affinity to biological targets.

The safety profile of (2,6-dimethoxy-4-methylphenyl)hydrazine is another critical consideration in its application across various fields. While hydrazine derivatives can exhibit reactivity that necessitates careful handling under laboratory conditions, comprehensive toxicological studies have been conducted to assess their safety margins when used appropriately. These studies provide essential data for researchers and industrial chemists to implement best practices in handling and disposal.

The future prospects for research involving (2,6-dimethoxy-4-methylphenyl)hydrazine remain highly promising. Ongoing investigations are exploring new synthetic methodologies that could further streamline its production and expand its utility. Additionally, computational modeling techniques are being employed to predict novel derivatives with enhanced biological activity before they are synthesized experimentally. Such interdisciplinary approaches are expected to accelerate the discovery and development of next-generation therapeutics.

In conclusion, (2,6-dimethoxy-4-methylphenyl)hydrazine (CAS No. 2228606-03-7) represents a cornerstone compound in modern chemical research with far-reaching implications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for scientists seeking to develop innovative solutions to complex challenges facing human health and industrial applications.